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Compound of Interest

Compound Name: 2-Hydrazinyl-5-nitropyridine

CAS No.: 6343-98-2

Cat. No.: B1587325

Get Quote

Part 1: Executive Summary & Identification
Critical CAS Registry Correction
Attention: The CAS number provided in the request (4463-42-7) corresponds to Benzylboronic

acid. The chemical name 2-Hydrazinyl-5-nitropyridine corresponds to CAS 6343-98-2.[1][2]

[3][4]

This guide addresses the physicochemical properties and solubility of 2-Hydrazinyl-5-
nitropyridine (CAS 6343-98-2). Ensure you are using the correct identifier for your inventory

and safety documentation.

Compound Overview
2-Hydrazinyl-5-nitropyridine is a critical intermediate in the synthesis of heterocyclic

pharmaceuticals, particularly for CDK2/cyclin inhibitors and other kinase-targeting scaffolds.[5]

[6] Its dual functionality—an electron-withdrawing nitro group at the C5 position and a

nucleophilic hydrazine moiety at C2—creates a specific solubility profile governed by

intramolecular hydrogen bonding and polarity.
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Property Data

Chemical Name 2-Hydrazinyl-5-nitropyridine

CAS Number 6343-98-2

Molecular Formula C₅H₆N₄O₂

Molecular Weight 154.13 g/mol

Appearance Yellow to Orange/Red Crystalline Solid

Melting Point ~209–212 °C (Decomposes)

pKa (Predicted) ~3.5 (Hydrazine N), ~10 (Amide-like tautomer)

Part 2: Solubility Profile & Solvent Selection
Empirical Solubility Data
The solubility of 2-Hydrazinyl-5-nitropyridine is heavily influenced by the nitro group's polarity

and the hydrazine's ability to act as both a hydrogen bond donor and acceptor.
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Solvent Class Specific Solvent Solubility Rating
Operational
Context

Polar Aprotic DMSO High (>50 mg/mL)

Primary solvent for

biological assays and

NMR analysis.

DMF High

Used in nucleophilic

substitution reactions

(SɴAr).

Acetonitrile Moderate

Preferred solvent for

synthesis; soluble at

reflux.

Polar Protic Ethanol Moderate (Hot)

Ideal for

recrystallization; poor

solubility at RT.

Methanol Moderate

Good for washing

crude solids; dissolves

impurities.

Water Low/Insoluble

Insoluble as free

base; soluble as HCl

salt.

Chlorinated DCM / DCE Low to Moderate

Soluble in 1,2-

Dichloroethane (DCE)

under reflux.

Non-Polar Hexanes Insoluble

Used as an anti-

solvent to precipitate

the product.

Diethyl Ether Insoluble

Used for washing filter

cakes to remove

organic impurities.

Mechanistic Insight[5][6]
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Why DMSO/DMF? The high dipole moment of the nitro group requires a polar aprotic solvent

to disrupt the crystal lattice. DMSO effectively solvates the electron-deficient pyridine ring.

Why not Water? Despite the amino groups, the electron-withdrawing nitro group reduces the

basicity of the hydrazine, preventing significant protonation at neutral pH. The molecule

remains neutral and hydrophobic enough to resist aqueous solvation.

The "Goldilocks" Zone (Ethanol/Acetonitrile): These solvents possess sufficient polarity to

dissolve the compound at elevated temperatures (breaking intermolecular H-bonds) but

allow it to crystallize upon cooling, making them ideal for purification.

Part 3: Experimental Protocols
Protocol A: Rapid Solubility Determination (Gravimetric)
Objective: To determine the precise solubility limit in a specific solvent for process optimization.

Preparation: Weigh 100 mg of 2-Hydrazinyl-5-nitropyridine into a tared 20 mL scintillation

vial.

Solvent Addition: Add the target solvent in 100 µL increments (micropipette).

Equilibration: After each addition, vortex for 30 seconds and sonicate for 1 minute at 25°C.

Observation: Check for visual clarity.

Clear Solution: Stop. Calculate solubility (

).

Turbid: Continue addition.

Heating (Optional): If insoluble at 2 mL (50 mg/mL), heat to reflux (if safe) to test for

recrystallization potential.

Protocol B: Purification via Recrystallization
Objective: To purify crude material (purity <95%) to analytical grade (>98%).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1587325/docs?utm_src=pdf-body#technical-guide-solubility-profile-handling-of-2-hydrazinyl-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Suspend crude 2-Hydrazinyl-5-nitropyridine in Ethanol (EtOH) (approx. 10 mL

per gram).

Reflux: Heat the mixture to boiling (78°C). If solids remain, add Acetonitrile (MeCN) dropwise

until a clear orange/red solution is obtained.

Hot Filtration: If black specks (decomposition products) are visible, filter rapidly through a

pre-warmed glass frit or Celite pad.

Crystallization: Allow the filtrate to cool slowly to room temperature (25°C) over 2 hours. Do

not place directly on ice, as this traps impurities.

Collection: Filter the resulting needles/prisms under vacuum.

Washing: Wash the cake with cold (

) Ethanol followed by Diethyl Ether.

Drying: Dry in a vacuum oven at 40°C for 4 hours (Caution: Hydrazines can be heat-

sensitive).

Part 4: Visualization & Workflows
Solubility Determination Workflow
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Caption: Logical workflow for determining solubility limits and identifying recrystallization

solvents.

Solvent Selection Decision Tree
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Goal Selection

Synthesis (SnAr)

Purification

Analysis (NMR/LCMS)

Acetonitrile (Reflux)
Dioxane

DMF (for difficult cases)

Ethanol (Hot)
Ethanol/Water (2:1)

MeCN/Water

DMSO-d6 (Primary)
CDCl3 (Secondary)
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Caption: Decision matrix for selecting the optimal solvent based on experimental intent.

Part 5: Safety & Handling (E-E-A-T)
Warning: Hydrazine derivatives are potentially genotoxic and sensitizing.

Inhalation: Handle only in a fume hood. The hydrazine moiety can release toxic vapors upon

decomposition.

Skin Contact: Wear nitrile gloves. Solutions in DMSO are particularly hazardous as DMSO

enhances skin permeability, carrying the toxic payload into the bloodstream.

Waste: Do not mix with oxidizing agents (e.g., bleach, nitric acid) as this may generate

explosive gas or vigorous exothermic reactions. Dispose of as hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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